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Compound of Interest

Compound Name: L 659286

Cat. No.: B1673826 Get Quote

For researchers, scientists, and drug development professionals, the accurate preparation of

stock solutions is a critical first step in ensuring experimental reproducibility and the generation

of reliable data. This document provides detailed application notes and protocols for the

preparation of stock solutions of L-659286, a cephalosporin derivative and an inhibitor of

human polymorphonuclear leukocyte elastase (PMN elastase).

Physicochemical Properties and Storage
A thorough understanding of the physicochemical properties of a compound is essential for the

proper preparation and storage of stock solutions. Key data for L-659286 are summarized in

the table below.
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Property Value

CAS Number 119742-06-2

Molecular Formula C₁₇H₂₁N₅O₇S₂

Molecular Weight 471.51 g/mol

Appearance Solid

Mechanism of Action
Inhibitor of human polymorphonuclear leukocyte

elastase (PMN elastase) (Ki = 0.4 µM)

Short-term Storage 0-4°C (dry and dark)

Long-term Storage -20°C (dry and dark)

Experimental Protocols
The following protocols provide a step-by-step guide for the preparation of L-659286 stock

solutions. It is crucial to use high-purity solvents and calibrated equipment to ensure accuracy.

Materials:

L-659286 solid compound

Dimethyl sulfoxide (DMSO), anhydrous

Ethanol (200 proof), anhydrous

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol 1: Preparation of a 10 mM L-659286 Stock Solution in DMSO
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Pre-weighing Preparation: Before weighing, ensure the L-659286 powder has equilibrated to

room temperature to avoid condensation.

Weighing: Accurately weigh out 4.72 mg of L-659286 using a calibrated analytical balance.

Solvent Addition: Add 1 mL of anhydrous DMSO to the vial containing the weighed L-659286.

Dissolution: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a water bath (not exceeding 37°C) may be used to aid dissolution if

necessary, but observe for any signs of degradation.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C for

long-term use.

Protocol 2: Preparation of a 10 mM L-659286 Stock Solution in Ethanol

Pre-weighing Preparation: Allow the L-659286 powder to reach room temperature before

opening the container.

Weighing: Carefully weigh 4.72 mg of L-659286 on a calibrated analytical balance.

Solvent Addition: To the vial with the weighed compound, add 1 mL of anhydrous ethanol.

Dissolution: Securely cap the vial and vortex until the solid is fully dissolved. Sonication for a

brief period may assist in dissolution if the compound is slow to dissolve.

Aliquoting and Storage: Dispense the stock solution into smaller aliquots in sterile, amber

vials. Store at -20°C for long-term stability.

Important Considerations:

Solubility: While specific solubility data for L-659286 in DMSO and ethanol is not readily

available from all suppliers, these are common solvents for similar compounds. It is

recommended to perform a small-scale solubility test before preparing a large batch of stock

solution.
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Stability: To ensure the integrity of the compound, protect the solid and stock solutions from

light and moisture. The use of amber vials and anhydrous solvents is highly recommended.

Avoid repeated freeze-thaw cycles as this can lead to degradation of the compound.

Safety: Always handle L-659286 and the solvents in a well-ventilated area, preferably a

chemical fume hood. Wear appropriate personal protective equipment.

Experimental Workflow
The following diagram illustrates the general workflow for preparing L-659286 stock solutions.
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Click to download full resolution via product page

Caption: Workflow for L-659286 Stock Solution Preparation.

Signaling Pathway of Target
L-659286 is an inhibitor of human polymorphonuclear leukocyte elastase (PMN elastase). PMN

elastase is a serine protease stored in the azurophilic granules of neutrophils. Upon neutrophil

activation, it is released into the extracellular space where it can degrade a wide range of

extracellular matrix proteins, including elastin, collagen, and fibronectin. The signaling

pathways leading to the release of PMN elastase are complex and can be initiated by various

stimuli, including inflammatory cytokines and bacterial products.
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Caption: Inhibition of PMN Elastase by L-659286.

To cite this document: BenchChem. [Preparing L-659286 Stock Solutions for Research:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673826#how-to-prepare-l-659286-stock-solutions-
for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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